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Compound of Interest

Compound Name: Propane-2-sulfonyl fluoride
CAS No.: 63805-73-2
Cat. No.: B2483061
Get Quote
. J

Compound ID: Propane-2-sulfonyl fluoride (IPSF) | CAS: 63805-73-2[1]

Executive Summary

Propane-2-sulfonyl fluoride (IPSF) is a secondary alkyl sulfonyl fluoride utilized primarily as a
specialized electrophile in Sulfur(VI) Fluoride Exchange (SUFEX) click chemistry and as a
covalent probe in chemical proteomics. Unlike its highly unstable sulfonyl chloride counterparts,
IPSF exhibits a unique "Goldilocks" stability—inert to hydrolysis under neutral aqueous
conditions yet highly reactive toward specific nucleophiles (e.g., tyrosine, serine, lysine) within
protein binding pockets or under fluoride catalysis.

Critical Safety Notice: While chemically distinct from organophosphate nerve agents (e.g.,
DFP), IPSF possesses a structural analogy that warrants extreme caution. It is a potent serine
hydrolase inhibitor and liberates Hydrogen Fluoride (HF) upon decomposition.

Physicochemical Data Profile
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Parameter Data Note
Secondary alkyl center
IUPAC Name Propane-2-sulfonyl fluoride increases steric bulk compared
to methanesulfonyl fluoride.
Synonyms Isopropylsulfonyl fluoride; IPSF~ Common in SuFEX literature.
CAS Number 63805-73-2 Verified Identifier.
Molecular Formula CsH7FO2S
Molecular Weight 126.15 g/mol

Physical State

Liguid (Colorless to pale

yellow)

Low melting point expected for

short-chain alkyls.

Organic solvents (DCM, THF,

Limited aqueous solubility;

Solubility o
MeCN) slow hydrolysis in water.
Latent electrophile; activated
Reactivity SuFEXx Active by Si-F interactions or protein

microenvironments.

Hazard Identification & Mechanistic Toxicology
The Electrophilic Trap (Mechanism of Action)

IPSF functions as a "warhead" that covalently modifies nucleophilic amino acid residues.

 Target: Serine proteases and esterases.

e Mechanism: The nucleophilic hydroxyl group of a serine residue attacks the sulfur(VI) center,

displacing fluoride.

» Toxicological Implication: This mechanism parallels that of PMSF (phenylmethanesulfonyl

fluoride) and DFP (diisopropyl fluorophosphate). While sulfonyl fluorides are generally less

potent acetylcholinesterase (AChE) inhibitors than fluorophosphates, they must be treated

as potential neurotoxins due to irreversible enzyme inhibition.

The Hidden Hazard: Hydrolysis & HF Generation
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Upon contact with moisture (slowly) or base (rapidly), IPSF hydrolyzes to form isopropylsulfonic
acid and Hydrogen Fluoride (HF).

Risk: HF is a systemic poison that penetrates tissue, decalcifies bone, and causes cardiac
arrest via hypocalcemia. Pain from HF burns may be delayed for hours.

GHS Classification (Derived)

e Skin Corr. 1B: Causes severe skin burns and eye damage.

o Acute Tox. 3: Toxic if swallowed (based on alkyl sulfonyl fluoride class data).
e Met. Corr. 1: May be corrosive to metals (due to HF liberation).

Safe Handling & Engineering Controls

Containment Protocol

e Primary Barrier: All handling must occur within a certified chemical fume hood.

o Vessel Selection: Use glass for short-term handling only. For storage or reactions generating
free fluoride, use PTFE (Teflon) or polypropylene containers to prevent glass etching and
catastrophic failure.

Personal Protective Equipment (PPE) Matrix

e Respiratory: If fume hood containment is breached, a full-face respirator with an Acid Gas
(E) and Organic Vapor (OV) cartridge is required.

e Dermal:
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Silver Shield/4H (Laminate) gloves. Standard nitrile is permeable to sulfonyl
fluorides over time.

e Ocular: Chemical splash goggles + Face shield (if pouring > 100 mL).

Experimental Application: SUFEx Click Chemistry
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IPSF is used to install the isopropylsulfonyl moiety onto phenols or amines. The following
protocol utilizes the "Silyl-SUFEX" method, driven by the strong Si-F bond formation.[2]

Standard SuFEx Coupling Protocol

Reagents: Phenol substrate (1.0 eq), IPSF (1.2 eq), BTMG (catalytic base) or TMAT (fluoride
source), Acetonitrile (MeCN).

o Preparation: Dissolve the phenolic substrate in anhydrous MeCN (0.1 M) under an inert
atmosphere (

or Ar).

o Activation: Add the base/catalyst (e.g., DBU or BTMG, 10-20 mol%).
o Addition: Add IPSF dropwise via syringe.

o Note: Secondary sulfonyl fluorides react slower than primary ones (steric hindrance),
potentially requiring mild heating (40°C).

e Quenching: Dilute with EtOAc and wash with dilute HCI (to remove base) followed by brine.

« Purification: Silica gel chromatography. (The S-F bond is stable on silica).

Visualization: SUFEx Mechanism

The following diagram illustrates the catalytic cycle and the specific activation of the S(VI)
center.
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Click to download full resolution via product page
Figure 1: Mechanism of Base-Promoted SuFEx Coupling using IPSF.

Emergency Response & First Aid

CRITICAL: Standard burn treatments are insufficient due to the HF component.

Calcium Gluconate Protocol

e Skin Contact:
o Immediately wash with copious water for 5 minutes.

o Apply 2.5% Calcium Gluconate Gel continuously to the affected area. Massage into skin
until pain subsides.

o Seek immediate medical attention.
e Eye Contact:
o Irrigate with water or saline for 15 minutes.

o Do NOT apply calcium gluconate gel to the eye. Use 1% Calcium Gluconate solution
(drops) if available and trained personnel are present.

Spill Management Workflow
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Spill Detected
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Figure 2: Decision logic for managing IPSF spills, prioritizing HF neutralization.

Storage & Stability

o Temperature: Store at 2—-8°C (Refrigerated).
o Atmosphere: Hygroscopic. Store under Argon or Nitrogen.
o Shelf Life: 12 months if seal is unbroken.

e Incompatibility: Strong bases, primary amines (unless reaction is intended), water, glass
(long-term).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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